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Compound of Interest

Compound Name: 2,3-Dihydrobenzofuran-6-amine

Cat. No.: B1590699 Get Quote

An In-Depth Guide to 2,3-Dihydrobenzofuran-6-amine: A Privileged Building Block in Modern

Organic Synthesis

Introduction: The Significance of the
Dihydrobenzofuran Scaffold
The 2,3-dihydrobenzofuran motif is recognized as a "privileged structure" in medicinal

chemistry.[1] Its rigid, partially saturated heterocyclic framework is a common feature in a

multitude of natural products and pharmacologically active compounds, demonstrating a wide

array of biological activities including anti-inflammatory, anti-tumor, and antimicrobial properties.

[2][3][4] Within this important class of molecules, 2,3-dihydrobenzofuran-6-amine stands out

as a particularly versatile and valuable building block for synthetic chemists.[5]

Possessing a nucleophilic aromatic amine group appended to the dihydrobenzofuran core, this

compound serves as an ideal starting point for introducing molecular diversity. The amine

handle allows for a wide range of chemical transformations, making it a key intermediate in the

synthesis of complex molecules for the pharmaceutical and agrochemical industries.[5] This

guide provides senior researchers, scientists, and drug development professionals with a

detailed overview of the applications and synthetic protocols involving 2,3-dihydrobenzofuran-
6-amine, grounded in mechanistic understanding and practical, field-proven insights.
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Proper handling and storage are paramount for maintaining the integrity of 2,3-
dihydrobenzofuran-6-amine. Below are its key properties:

Property Value Reference

CAS Number 57786-34-2 [5]

Molecular Formula C₈H₉NO [5]

Molecular Weight 135.16 g/mol [5]

Appearance
Typically an off-white to brown

solid
General Knowledge

Boiling Point 275.5 ± 29.0 °C (Predicted) [5]

Storage
2-8°C, protect from light and

air
[5]

Handling Notes: Like many aromatic amines, 2,3-dihydrobenzofuran-6-amine should be

handled with care in a well-ventilated fume hood. It is sensitive to oxidation, which can lead to

discoloration, so it is best stored under an inert atmosphere (e.g., nitrogen or argon). It exhibits

moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and

methanol.

Application I: Palladium-Catalyzed C-N Cross-
Coupling (Buchwald-Hartwig Amination)
The primary amine of 2,3-dihydrobenzofuran-6-amine is a potent nucleophile for forming new

carbon-nitrogen bonds, a cornerstone of modern pharmaceutical synthesis. The Buchwald-

Hartwig amination is the preeminent method for this transformation, enabling the coupling of

the amine with a wide variety of aryl and heteroaryl halides or pseudohalides (e.g., triflates).[6]

[7]

Mechanistic Rationale: The reaction proceeds via a catalytic cycle involving a palladium(0)

species.[6] The cycle begins with the oxidative addition of the aryl halide to the Pd(0) center,

forming a Pd(II) complex. Subsequent coordination of the amine and deprotonation by a base

forms a palladium-amido complex. The final, crucial step is reductive elimination, which forms
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the desired C-N bond and regenerates the active Pd(0) catalyst.[6][8] The choice of ligand is

critical; bulky, electron-rich phosphine ligands are often required to facilitate the reductive

elimination step and prevent side reactions.[9][10]
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Catalytic Cycle

Pd(0)L₂
Oxidative

Addition Complex
L₂(Ar)Pd(II)-X

Ar-X
Amine Coordination

[L₂(Ar)Pd(II)(H₂N-R')]+X⁻
R'-NH₂

Amido Complex
L₂(Ar)Pd(II)-NHR'

-HX, Base

Reductive
Elimination

Ar-NH-R'

Fig 1. Catalytic cycle of the Buchwald-Hartwig amination.

Start Materials

2,3-Dihydrobenzofuran-6-amine

Carboxylic Acid (R-COOH)

Nucleophilic Acyl Substitution

Activate Carboxylic Acid
(e.g., EDC/HOBt or SOCl₂)

Amide Product

Purification
(Chromatography/Recrystallization)

Final Compound

Fig 2. General workflow for amide synthesis.
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Starting Material
6-Nitro-2,3-dihydrobenzofuran

Catalytic Hydrogenation
(H₂, Pd/C, Methanol)
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(Through Celite)

Solvent Removal
(Rotary Evaporation)
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Purification
(Optional, if needed)

2,3-Dihydrobenzofuran-6-amine

If pure

Fig 3. Workflow for the synthesis of the title compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1590699?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590699?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the
design of mPGES-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

2. 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. pharmatutor.org [pharmatutor.org]

4. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC
Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]

5. lookchem.com [lookchem.com]

6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

7. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

8. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

9. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions -
PMC [pmc.ncbi.nlm.nih.gov]

10. research.rug.nl [research.rug.nl]

To cite this document: BenchChem. [2,3-Dihydrobenzofuran-6-amine as a building block in
organic synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590699#2-3-dihydrobenzofuran-6-amine-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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